Cas no 6101-17-3 (n4-succinylsulfathiazole monohydrate)

• Product Name: n4-succinylsulfathiazole monohydrate
• CAS No: 6101-17-3
• MF: C₁₃H₁₅N₃O₆S₂
• MW: 373.404700517654
• MDL: MFCD00150307
• CID: 953832
• PubChem ID: 8308
• Update Time: 2025-04-19

n4-succinylsulfathiazole monohydrate Chemical and Physical Properties

Names and Identifiers

• n4-succinylsulfathiazole monohydrate
• Colistatin
• Cremosuxidine
• Kaoxidine
• Rolsul
• Sulfadigesin
• Sulfasuccidin
• Sulfasuccidine
• Sulfasuxidine
• Sulfenterone
• Thiacyl
• 4-Oxo-4-{4-[(1,3-thiazol-2-yl)sulfamoyl]anilino}butanoic acid--water (1/1)
• Succinylsulfathiazole mono hydrate
• D02447
• 4-oxo-4-(4-(N-thiazol-2-ylsulfamoyl)phenylamino)butanoic acid hydrate
• UNII-HM7K18OJZ9
• HM7K18OJZ9
• BUTANOIC ACID, 4-OXO-4-((4-((2-THIAZOLYLAMINO)SULFONYL)PHENYL)AMINO)-, MONOHYDRATE
• Sulfasuxidine (TN)
• DTXSID10976489
• 4-oxo-4-{4-[(1,3-thiazol-2-ylamino)sulfonyl]anilino}butanoic acid hydrate
• 4-oxo-4-[4-(1,3-thiazol-2-ylsulfamoyl)anilino]butanoic acid;hydrate
• SUCCINYLSULFATHIAZOLE MONOHYDRATE [MI]
• 6101-17-3
• AKOS024319090
• Succinylsulfathiazole monohydrate
• Succinylsulfathiazole,monohydrate
• Q27280005

• MDL： MFCD00150307
• Inchi： 1S/C13H13N3O5S2.H2O/c17-11(5-6-12(18)19)15-9-1-3-10(4-2-9)23(20,21)16-13-14-7-8-22-13;/h1-4,7-8H,5-6H2,(H,14,16)(H,15,17)(H,18,19);1H2
• InChI Key： QZIZYTCUSHTEBJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(CCC(=O)O)=O)(NC1=NC=CS1)(=O)=O.O

Computed Properties

• Exact Mass: 373.04022755g/mol
• Monoisotopic Mass: 373.04022755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 526
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 163Ų

n4-succinylsulfathiazole monohydrate Security Information

• Safety Instruction： 22-24/25